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Compound of Interest

Compound Name: N-Benzyl Carvedilol-d5

Cat. No.: B590018

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Benzyl Carvedilol-d5 is a stable isotope-labeled derivative of N-Benzyl Carvedilol, which is
a known impurity and metabolite of the widely used beta-blocker, Carvedilol. This deuterated
analog serves as an essential internal standard for the quantitative analysis of N-Benzyl
Carvedilol in various biological matrices and pharmaceutical formulations. Its use in analytical
methods, such as liquid chromatography-mass spectrometry (LC-MS), ensures accuracy and
precision by compensating for variations during sample preparation and analysis. This
technical guide provides a detailed overview of the physical and chemical properties, synthesis,
and analytical methodologies related to N-Benzyl Carvedilol-d5.

Physical and Chemical Properties

N-Benzyl Carvedilol-d5 is characterized as an off-white solid.[1] Its fundamental properties
are summarized in the table below, compiled from various supplier and chemical information
databases.
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Property Value Source(s)
CAS Number 1329792-68-8 [21[3114]
Molecular Formula C31H27DsN204 [2]
Molecular Weight 501.63 g/mol [2]

1-(9H-Carbazol-4-yloxy)-3-[[2-

(2-methoxyphenoxy)ethyl]
Synonyms _ [1]
[(phenyl-d5)methyl)]Jamino]-2-

propanol
Physical Appearance Off-White Solid [1]
Storage Conditions 2-8°C Refrigerator [1]

While specific experimental data for the melting point, boiling point, and solubility of N-Benzyl
Carvedilol-d5 are not readily available, data for the non-deuterated Carvedilol can provide an
estimate. Carvedilol has a melting point of 114-115 °C and is sparingly soluble in water, but
soluble in organic solvents like chloroform, DMSO, and methanol.[5]

Synthesis

A plausible synthetic route for N-Benzyl Carvedilol-d5 is based on the documented synthesis
of N-Benzyl Carvedilol.[6] The key step involves the reaction of 1-(9H-carbazol-5-yloxy)-3-
chloropropan-2-ol with a deuterated form of 2-(2-methoxyphenoxy)-N-benzylethanamine (N-
benzyl-d5-ethanamine).

Reaction Scheme:
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Sample Preparation

Plasma Sample
Spike with
N-Benzyl Carvedilol-d5 (IS)
Protein Precipitation or
Liquid-Liquid Extraction
[Evaporation of Solvena
Reconstitution in
Mobile Phase
Injection into
LC-MS/MS System
Chromatographic
Separation

Mass Spectrometric
Detection

Data Processing

Quantification using
Analyte/IS Peak Area Ratio

Concentration
Determination

. \ CYP2D6, CYP2C9 Oxidative Metabolites
Carvedilol J (

e.g., Hydroxyphenyl Carvedilol

) UGTs [Glucuronide Conjugates]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

